molecular formula C9H7NO2 B6145942 2-cyano-3-methylbenzoic acid CAS No. 500024-26-0

2-cyano-3-methylbenzoic acid

Cat. No. B6145942
CAS RN: 500024-26-0
M. Wt: 161.2
InChI Key:
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Description

“2-cyano-3-methylbenzoic acid” is a chemical compound with the molecular formula C9H7NO2 . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid . The compound has a cyano group (-CN) and a methyl group (-CH3) attached to the benzoic acid structure .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a solvothermal reaction of 4-cyano-3-methylbenzoic acid and Ln (NO3)3·6H2O has been used to synthesize Cholrantraniliprole and Cyantraniliprole . Another study reported the synthesis of anthranilicdiamides insecticide using 2,3-dichloropyridine and 2-amino-3-methylbenzoic acid as raw materials .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid core with a cyano group (-CN) and a methyl group (-CH3) attached to it . The exact positions of these groups on the benzoic acid structure can be determined by spectroscopic analysis .


Chemical Reactions Analysis

The chemical reactivity of “this compound” and similar compounds has been studied. For example, cyanoacetohydrazides have been used as precursors in reactions leading to the construction of heterocycles . Another study reported the nitration process of methyl 3-methylbenzoate for the synthesis of 5-methyl-2-nitrobenzoic acid .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 176.172 Da . It has a density of 1.4±0.1 g/cm3, a boiling point of 397.5±42.0 °C at 760 mmHg, and a flash point of 194.2±27.9 °C .

Scientific Research Applications

Given the absence of directly relevant literature on 2-cyano-3-methylbenzoic acid, this situation highlights a gap in the scientific literature regarding this specific compound's applications. It suggests an opportunity for future research into its potential uses, given the wide range of biological, chemical, and environmental applications of related compounds.

For comprehensive insights into the properties, uses, and research on similar compounds, you may explore detailed studies on:

  • Health aspects and safety assessments of methyl and propyl paraben, highlighting their antimicrobial preservative roles in foods, drugs, and cosmetics, and discussing their absorption, metabolism, toxicity, and allergenicity (Soni et al., 2002), (Soni et al., 2001).
  • The occurrence, fate, and behavior of parabens in aquatic environments, providing insights into environmental contamination and the need for further toxicity studies of chlorinated by-products (Haman et al., 2015).
  • Pharmacological activities and molecular mechanisms of gallic acid in inflammation-related diseases, emphasizing its anti-inflammatory properties and potential as a therapeutic agent (Bai et al., 2020).

Safety and Hazards

The safety data sheet for a similar compound, benzoic acid, indicates that it causes skin irritation, serious eye damage, and may cause respiratory irritation . It is harmful if swallowed and is harmful to aquatic life .

Future Directions

The future directions for “2-cyano-3-methylbenzoic acid” and similar compounds could involve further exploration of their synthesis methods, chemical reactivity, and potential applications. For instance, the synthesis of Cholrantraniliprole and Cyantraniliprole using 2,3-dichloropyridine and 2-amino-3-methylbenzoic acid could be further optimized . Additionally, the potential applications of these compounds in the development of new insecticides could be explored .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-cyano-3-methylbenzoic acid are not well-studied. It is known that benzoic acid derivatives can participate in various biochemical reactions. For instance, they can undergo nucleophilic substitution and oxidation reactions at the benzylic position

Molecular Mechanism

It is possible that this compound could exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyano-3-methylbenzoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The starting material is commercially available and can be easily obtained. The intermediate is synthesized through a series of reactions, which involves the use of reagents and catalysts. The final product is obtained through the hydrolysis of the intermediate.", "Starting Materials": [ "2-methylbenzoic acid", "sodium cyanide", "sulfuric acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: 2-methylbenzoic acid is reacted with thionyl chloride to form 2-chloro-3-methylbenzoic acid.", "Step 2: 2-chloro-3-methylbenzoic acid is reacted with sodium cyanide in the presence of copper(I) cyanide catalyst to form 2-cyano-3-methylbenzoic acid.", "Step 3: The intermediate product obtained in step 2 is hydrolyzed using a mixture of sulfuric acid and water to form 2-cyano-3-methylbenzoic acid.", "Step 4: The product obtained in step 3 is neutralized using sodium hydroxide and purified using methanol to obtain the final product." ] }

CAS RN

500024-26-0

Molecular Formula

C9H7NO2

Molecular Weight

161.2

Purity

95

Origin of Product

United States

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